Cas no 85204-18-8 (Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate)
85204-18-8 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate
CAS No:85204-18-8
MF:C13H20O2
MW:208.296704292297
CID:732953
PubChem ID:44153861
Update Time:2025-04-19
Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate
- 1-(3,3-dimethyl-2-bicyclo[2.2.1]hept-5-enyl)ethyl acetate
- 1-(3,3-dimethylbicyclo[2.2.1]hept-5-en-2-yl)ethyl acetate
-
- Inchi: 1S/C13H20O2/c1-8(15-9(2)14)12-10-5-6-11(7-10)13(12,3)4/h5-6,8,10-12H,7H2,1-4H3
- InChI Key: ASHKOXCVKJACGB-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C)C1C2C=CC(C2)C1(C)C
Computed Properties
- Exact Mass: 208.146
- Monoisotopic Mass: 208.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3
Experimental Properties
- Density: 0.996
- Boiling Point: 248.2°C at 760 mmHg
- Flash Point: 86.5°C
- Refractive Index: 1.481
Bicyclo[2.2.1]hept-5-ene-2-methanol,a,3,3-trimethyl-, 2-acetate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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